Cas no 1540564-61-1 (3-4-(dimethylamino)-3-fluorophenyl-2-methylpropanoic acid)

• Product Name: 3-4-(dimethylamino)-3-fluorophenyl-2-methylpropanoic acid
• CAS No: 1540564-61-1
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6419219
• PubChem ID: 83402755
• Update Time: 2025-05-22

3-4-(dimethylamino)-3-fluorophenyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)-3-fluorophenyl-2-methylpropanoic acid
• 1540564-61-1
• EN300-1837439
• 3-[4-(dimethylamino)-3-fluorophenyl]-2-methylpropanoic acid

• Inchi： 1S/C12H16FNO2/c1-8(12(15)16)6-9-4-5-11(14(2)3)10(13)7-9/h4-5,7-8H,6H2,1-3H3,(H,15,16)
• InChI Key： WKHUWWJULRDDLA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N(C)C)CC(C(=O)O)C

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-4-(dimethylamino)-3-fluorophenyl-2-methylpropanoic acid

Comprehensive Overview of 3-4-(dimethylamino)-3-fluorophenyl-2-methylpropanoic acid (CAS No. 1540564-61-1)

3-4-(dimethylamino)-3-fluorophenyl-2-methylpropanoic acid (CAS No. 1540564-61-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluorophenyl and dimethylamino functional groups, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific enzymes or receptors.

The compound's CAS number 1540564-61-1 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular structure, featuring a 2-methylpropanoic acid backbone, is a focal point for synthetic chemists aiming to modify its properties for enhanced efficacy. Recent studies have highlighted its potential role in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In the context of AI-driven drug discovery, 3-4-(dimethylamino)-3-fluorophenyl-2-methylpropanoic acid has been a subject of computational modeling and virtual screening. These approaches leverage machine learning algorithms to predict its interactions with biological targets, reducing the time and cost associated with traditional lab experiments. This aligns with the growing demand for sustainable research methods and green chemistry practices, which prioritize efficiency and environmental responsibility.

Another area of interest is the compound's potential in cancer research. Preliminary data suggest that its fluorophenyl moiety may exhibit selective cytotoxicity against certain cancer cell lines, making it a candidate for further investigation in oncology drug development. This resonates with the global focus on targeted cancer therapies, a hot topic in both academic and public health circles.

From a synthetic perspective, the preparation of 3-4-(dimethylamino)-3-fluorophenyl-2-methylpropanoic acid often involves multi-step organic reactions, including Friedel-Crafts alkylation and fluorination. These processes are optimized for yield and purity, reflecting the industry's emphasis on high-quality chemical synthesis. Researchers also explore its derivatives to improve solubility and bioavailability, addressing common challenges in pharmaceutical formulation.

The compound's relevance extends to academic research, where it is frequently cited in studies exploring structure-activity relationships (SAR). Such investigations are crucial for understanding how subtle structural changes impact biological activity, a principle central to modern drug design. Additionally, its dimethylamino group has been studied for its role in modulating pharmacokinetic properties, such as absorption and distribution.

In summary, 3-4-(dimethylamino)-3-fluorophenyl-2-methylpropanoic acid (CAS No. 1540564-61-1) represents a versatile and promising compound in contemporary chemical and biomedical research. Its applications span drug discovery, cancer therapy, and computational chemistry, making it a valuable subject for ongoing scientific inquiry. As research methodologies evolve, this compound is likely to remain at the forefront of innovations in life sciences and pharmaceutical technology.